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Get Quote

Diethyl Ether Properties & Data

Property Value / Description
Reference /
Context

IUPAC Name Ethoxyethane [1] [2]

Chemical
Formula

(C₂H₅)₂O or C₄H₁₀O [1] [3]

Molar Mass 74.12 g/mol [1] [4]

Physical State Colorless, volatile liquid [1] [5]

Odor Sweet, pungent, "ethereal" [5] [2]

Boiling Point 34.6 °C [1] [5] [2]

Melting Point -116.3 °C [1] [5] [2]

Density 0.7134 g/cm³ (at 20°C) [1] [4]

Flash Point -45 °C to -40 °C [1] [4]
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Property Value / Description
Reference /
Context

Solubility in
Water

6.05 g/100 ml (at 25°C) [2] [3]

Vapor
Pressure

440 mmHg (at 20°C) [1] [5]

Common
Uses

Common solvent for Grignard reactions, organic extractions,

engine starting fluid, former general anesthetic.

[1] [5] [2]

Safety and Handling Protocols

Diethyl ether is extremely flammable and requires careful handling. Key hazards and management

protocols are outlined below.

Flammability: Vapors can travel long distances, form explosive mixtures with air, and be ignited by
hot surfaces, open flames, or static electricity [1] [2].

Handling Protocol: Use in a well-ventilated area or a fume hood. Eliminate all potential ignition
sources. Use steam baths for heating, never hot plates or open flames [1] [3].

Peroxide Formation: Ethers can slowly react with atmospheric oxygen to form explosive peroxides
upon storage, especially in old containers [1] [2] [3].

Handling Protocol: Test for peroxides before distillation or evaporation. Inhibit formation by
storing over solid sodium hydroxide or with additives like BHT. Store in tight, dark containers

away from light. Do not distill to dryness [1] [2] [3].
Health Effects: Vapors act as a nervous system depressant, causing drowsiness and dizziness.

Liquid can cause skin dryness and cracking with continual exposure [1] [5].

Experimental and Application Notes

Diethyl ether is a staple in organic chemistry laboratories, primarily due to its excellent solvent properties.

Solvent Role: It is a common aprotic solvent with low polarity, making it ideal for liquid-liquid
extraction and reactions involving highly basic organometallic reagents like Grignard reagents, which

it stabilizes [1] [5] [2].
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Extraction Workflow: The following diagram illustrates a standard liquid-liquid extraction procedure

using diethyl ether:

Start: Reaction Mixture in Water

1. Add Diethyl Ether to Separatory Funnel

2. Shake Gently and Vent Gases

3. Let Layers Separate

4. Drain Lower Aqueous Layer

5. Collect Upper Ether Layer

6. Dry Organic Layer (e.g., over Na₂SO₄)

7. Evaporate Solvent

End: Isolated Product
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Click to download full resolution via product page
Purification: Commercial diethyl ether often contains water, ethanol, and aldehydes. Purity for
sensitive reactions by distilling from sodium metal immediately before use to remove water and

ethanol [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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